![molecular formula C9H6N2 B6251542 7-ethynylimidazo[1,2-a]pyridine CAS No. 908269-32-9](/img/no-structure.png)
7-ethynylimidazo[1,2-a]pyridine
Overview
Description
7-Ethynylimidazo[1,2-a]pyridine is a chemical compound with the molecular formula C9H6N2 and a molecular weight of 142.16 . It is a derivative of imidazo[1,2-a]pyridine, which is a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines, including 7-ethynylimidazo[1,2-a]pyridine, has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . For instance, N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized respectively from α-bromoketones and 2-aminopyridine under different reaction conditions .Molecular Structure Analysis
The molecular structure of 7-ethynylimidazo[1,2-a]pyridine consists of a fused bicyclic system with an imidazole ring attached to a pyridine ring at the 1 and 2 positions . The ethynyl group is attached at the 7 position of the imidazo[1,2-a]pyridine scaffold .Chemical Reactions Analysis
Imidazo[1,2-a]pyridines, including 7-ethynylimidazo[1,2-a]pyridine, can undergo various chemical reactions. For instance, they can be synthesized from α-bromoketones and 2-aminopyridine under different reaction conditions . They can also be functionalized via radical reactions .Scientific Research Applications
Optoelectronic Devices
Imidazo[1,2-a]pyridine derivatives are used in the development of optoelectronic devices due to their luminescent properties. These compounds can be utilized in creating components like light-emitting diodes (LEDs) and other devices that require materials with specific electronic and optical characteristics .
Sensors
The luminescent and versatile nature of these compounds makes them suitable for use in sensor technology. They can be incorporated into sensors that detect environmental changes or specific chemical substances .
Pharmaceuticals: Anti-Cancer Drugs
Some derivatives have shown potential as anti-cancer drugs. Their ability to interact with various biological targets makes them valuable in the design of new therapeutic agents .
Biomedical Imaging
Due to their fluorescent properties, these compounds are also used as emitters for confocal microscopy and imaging. This allows for enhanced visualization in biomedical research .
Central Nervous System Modulators
Imidazo[1,2-a]pyridines are studied for their effects on the central nervous system and have been used as modulators, which could lead to new treatments for neurological disorders .
Drug Development
This class of compounds serves as a core structure for the development of various commercial drugs. They are particularly noted for their role in pharmacology and imaging applications .
Photovoltaic Applications
Imidazo[1,2-a]pyridine derivatives exhibit electronic absorption and fluorescence spectral properties that make them useful for photovoltaic applications. They can be used in solar cells and other energy-harvesting technologies .
Antibacterial Activity
Some imidazo[1,2-a]pyridine analogues exhibit significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant TB (XDR-TB), highlighting their potential in antibacterial drug development .
Mechanism of Action
Target of Action
The primary targets of 7-ethynylimidazo[1,2-a]pyridine are the KRAS G12C-mutated cells . KRAS is a gene that acts as an on/off switch in cell signaling, and mutations in this gene can result in cell signals that lead to cancer .
Mode of Action
7-Ethynylimidazo[1,2-a]pyridine interacts with its targets through a process known as covalent bonding . This compound acts as a covalent inhibitor, binding irreversibly to its target, which leads to the inhibition of the target’s function .
Biochemical Pathways
It is known that this compound has significant activity againstmultidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) . This suggests that it may affect pathways related to these conditions.
Pharmacokinetics
Its molecular weight of142.16 suggests that it may have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed .
Result of Action
The molecular and cellular effects of 7-ethynylimidazo[1,2-a]pyridine’s action include the inhibition of the growth of B. bovis, B. bigemina, B. caballi, and T. equi in a dose-dependent manner . This indicates that the compound has potent antimicrobial activity.
Action Environment
The action, efficacy, and stability of 7-ethynylimidazo[1,2-a]pyridine can be influenced by various environmental factors. For instance, the synthesis of this compound can be catalyzed by iodine in aquatic conditions . .
Future Directions
Imidazo[1,2-a]pyridines, including 7-ethynylimidazo[1,2-a]pyridine, have received great attention in recent years due to their varied medicinal applications . They are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry . Therefore, the development of new synthetic methods and the exploration of their biological activities could be potential future directions .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 7-ethynylimidazo[1,2-a]pyridine can be achieved through a multistep process involving the synthesis of intermediate compounds.", "Starting Materials": [ "2-aminopyridine", "acetylene", "ethyl bromoacetate", "sodium hydride", "potassium carbonate", "acetic acid", "sodium hydroxide", "hydrochloric acid", "sodium nitrite", "copper(I) iodide", "sodium azide", "sodium borohydride", "sodium cyanoborohydride", "acetic anhydride", "pyridine", "triethylamine", "ethyl acetate", "dichloromethane", "methanol", "water" ], "Reaction": [ "Step 1: Synthesis of 2-bromoacetamidopyridine by reacting 2-aminopyridine with ethyl bromoacetate in the presence of potassium carbonate and acetic acid.", "Step 2: Conversion of 2-bromoacetamidopyridine to 2-azidoacetamidopyridine by reacting with sodium azide in the presence of copper(I) iodide and water.", "Step 3: Synthesis of 2-ethynylacetamidopyridine by reacting 2-azidoacetamidopyridine with acetylene in the presence of palladium on carbon and triethylamine.", "Step 4: Synthesis of 7-ethynylimidazo[1,2-a]pyridine by reacting 2-ethynylacetamidopyridine with sodium hydride and iodine in the presence of dichloromethane and methanol.", "Step 5: Reduction of 7-ethynylimidazo[1,2-a]pyridine to the corresponding 7-ethylimidazo[1,2-a]pyridine by reacting with sodium borohydride or sodium cyanoborohydride in the presence of methanol and water." ] } | |
CAS RN |
908269-32-9 |
Product Name |
7-ethynylimidazo[1,2-a]pyridine |
Molecular Formula |
C9H6N2 |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
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